3-bromo-N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}benzamide

• IUPAC Name: 3-bromo-N-[2-(2-chloro-6-nitroanilino)ethyl]benzamide
• InChI: InChI=1S/C15H13BrClN3O3/c16-11-4-1-3-10(9-11)15(21)19-8-7-18-14-12(17)5-2-6-13(14)20(22)23/h1-6,9,18H,7-8H2,(H,19,21)
• InChI Key: FSZYDUWRBRSJPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NCCNC2=C(C=CC=C2Cl)[N+](=O)[O-]
• Molecular Formula: C15H13BrClN3O3
• Molecular Weight: 398.64 g/mol

Description

3-bromo-N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as BCA and is a member of the benzamide family. BCA has been found to have various biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of BCA is not fully understood. However, it has been suggested that BCA may inhibit the activity of enzymes involved in cancer cell growth, leading to the inhibition of cancer cell proliferation. BCA has also been found to interact with metal ions, which may be responsible for its fluorescent properties.
Biochemical and Physiological Effects
BCA has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and has been found to have potential applications in the field of cancer research. BCA has also been found to have potential applications in the field of organic electronics due to its unique properties.

Advantages and Limitations for Lab Experiments

The advantages of using BCA in lab experiments include its anticancer properties and its potential use as a fluorescent probe for the detection of metal ions in biological samples. However, the limitations of using BCA in lab experiments include its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on BCA. One potential area of research is the development of BCA-based fluorescent probes for the detection of metal ions in biological samples. Another potential area of research is the further investigation of BCA's anticancer properties and its potential use in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of BCA and its potential applications in the field of organic electronics.

Synthesis Methods

The synthesis method for BCA involves the reaction of 2-chloro-6-nitroaniline with 3-bromo-N-(2-hydroxyethyl)benzamide in the presence of a base such as potassium carbonate. The reaction results in the formation of BCA, which can be purified through recrystallization.

Scientific Research Applications

BCA has been extensively studied for its potential applications in various fields. It has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. BCA has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, BCA has been found to have potential applications in the field of organic electronics.